Cas no 56105-99-8 ((4-Cyanophenyl)methanesulfonyl chloride)

• Product Name: (4-Cyanophenyl)methanesulfonyl chloride
• CAS No: 56105-99-8
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• MDL: MFCD07690517
• CID: 366836
• PubChem ID: 15480555
• Update Time: 2025-11-04

(4-Cyanophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyanophenyl)methanesulfonyl chloride
• Benzenemethanesulfonylchloride, 4-cyano-
• (4-Cyanophenyl)methanesulfonylchloride
• MFCD07690517
• 4-Cyanobenzylsulfonyl chloride
• (4-cyano-phenyl)methanesulfonyl chloride
• CS-0213100
• 1-(4-cyanophenyl)methanesulfonyl chloride
• 4-Cyanobenzenemethanesulphonic acid chloride
• EN300-15346
• (4-cyano-phenyl)-methanesulfonyl chloride
• SCHEMBL1500786
• AM100957
• GEO-03057
• FT-0713389
• BP-10553
• Z132909014
• 56105-99-8
• DTXSID20573165
• AKOS000118423
• 4-cyanobenzylsulphonyl chloride
• UKKQISHRHXSEGI-UHFFFAOYSA-N
• (4-cyanophenyl)methanesulfonyl chloride, AldrichCPR
• J-501395
• s10027
• DB-072093

• MDL： MFCD07690517
• Inchi： 1S/C8H6ClNO2S/c9-13(11,12)6-8-3-1-7(5-10)2-4-8/h1-4H,6H2
• InChI Key： UKKQISHRHXSEGI-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 214.98100
• Monoisotopic Mass: 214.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Melting Point: 99.5 °C
• PSA: 66.31000
• LogP: 2.70768

Additional information on (4-Cyanophenyl)methanesulfonyl chloride

Recent Advances in the Application of (4-Cyanophenyl)methanesulfonyl chloride (CAS: 56105-99-8) in Chemical Biology and Pharmaceutical Research

(4-Cyanophenyl)methanesulfonyl chloride (CAS: 56105-99-8) has emerged as a versatile chemical building block in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative, characterized by its reactive -SO2Cl group and electron-withdrawing cyano substituent, has shown significant utility in medicinal chemistry applications. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers.

Structural analyses of 56105-99-8 reveal several advantageous properties for drug discovery applications. The electron-deficient aromatic ring enhances the electrophilicity of the sulfonyl chloride moiety, making it particularly reactive toward nucleophilic amino acid residues in biological targets. This characteristic has been exploited in the design of covalent inhibitors targeting cysteine proteases and other nucleophile-containing enzymes. Recent crystallographic studies demonstrate how derivatives of this compound can form stable covalent adducts with catalytic cysteine residues while maintaining favorable pharmacokinetic properties.

In synthetic methodology development, researchers have reported innovative applications of (4-Cyanophenyl)methanesulfonyl chloride in parallel synthesis platforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient preparation of sulfonamide libraries through automated flow chemistry approaches. The electron-withdrawing cyano group was found to facilitate cleaner reactions with primary and secondary amines compared to unsubstituted phenyl analogs, yielding higher purity products with reduced byproduct formation.

Recent pharmacological investigations have explored derivatives of 56105-99-8 as potential therapeutics for inflammatory diseases. Several research groups have reported promising results with sulfonamide compounds derived from this scaffold showing potent inhibition of NF-κB signaling pathways. Particularly notable was a 2024 study showing nanomolar activity against IRAK4 kinase when the sulfonyl chloride was coupled with specific heterocyclic amine components, suggesting potential applications in autoimmune disease treatment.

The compound's utility extends to chemical biology probes, where its reactivity has been harnessed for protein labeling studies. A recent Nature Chemical Biology publication detailed its incorporation into activity-based probes for profiling deubiquitinating enzymes (DUBs) in live cells. The cyano group's polarity was found to improve cellular permeability while maintaining target engagement specificity, addressing a common challenge in probe development for intracellular targets.

Safety and handling considerations for 56105-99-8 have been the subject of recent optimization studies. While the compound remains moisture-sensitive, improved stabilization methods using molecular sieves and specialized packaging have been reported to extend shelf life significantly. These advances, documented in recent Organic Process Research & Development articles, have facilitated broader adoption of this reagent in industrial-scale pharmaceutical manufacturing.

Looking forward, the unique properties of (4-Cyanophenyl)methanesulfonyl chloride position it as a valuable tool for emerging therapeutic modalities. Current research directions include its application in targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. The compound's demonstrated balance of reactivity and selectivity continues to make it a focus of innovation in medicinal chemistry and chemical biology research.